Cas no 1391006-50-0 (2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid)

• Product Name: 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid
• CAS No: 1391006-50-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5880854
• PubChem ID: 82395131
• Update Time: 2025-10-30

2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, 2-methoxy-4-methyl-
• 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid
• EN300-1852925
• A1-18178
• 1391006-50-0

• Inchi： 1S/C11H15NO3/c1-7-3-4-8(10(5-7)15-2)6-9(12)11(13)14/h3-5,9H,6,12H2,1-2H3,(H,13,14)/t9-/m0/s1
• InChI Key： TXXKDGPEOPPSRA-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(C)C=C1OC)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 355.7±42.0 °C(Predicted)
• pka: 2.31±0.15(Predicted)

Additional information on 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid

Introduction to 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid (CAS No. 1391006-50-0)

2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1391006-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a unique structural motif comprising an amino group, a propanoic acid side chain, and a substituted aromatic ring, exhibits promising properties that make it a valuable candidate for further exploration in drug development and biochemical applications.

The molecular structure of 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid consists of a central propanoic acid backbone substituted with an amino group at the second carbon and an aromatic ring at the third carbon. The aromatic ring is further modified with a methoxy group at the 2-position and a methyl group at the 4-position, imparting specific electronic and steric characteristics to the molecule. This architectural design not only contributes to its distinct chemical behavior but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been growing interest in exploring novel scaffolds for drug discovery, particularly those derived from non-proteinogenic amino acids. The presence of both an amino group and a carboxylic acid group in 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid makes it a versatile building block for peptidomimetics and protease inhibitors. These functionalities allow the compound to participate in multiple types of chemical reactions, including amide bond formation, which is crucial for constructing complex molecular architectures.

One of the most compelling aspects of 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid is its potential application in the development of targeted therapies. The aromatic ring component, with its methoxy and methyl substituents, can be engineered to interact selectively with specific biological receptors or enzymes. This specificity is essential for minimizing side effects and enhancing therapeutic efficacy. Furthermore, the compound's ability to undergo further derivatization allows researchers to fine-tune its properties for optimal biological activity.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. By systematically modifying the substituents on 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid, scientists can elucidate how changes in electronic distribution and steric hindrance influence binding affinity and metabolic stability. Such investigations not only contribute to a deeper understanding of molecular recognition but also accelerate the identification of lead compounds for clinical development.

The synthesis of 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and protecting group strategies, have been instrumental in constructing the desired molecular framework efficiently.

From a biochemical perspective, 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid may serve as a precursor for exploring new enzymatic pathways or modulating existing ones. Its incorporation into peptidomimetic libraries could lead to the discovery of novel bioactive molecules with therapeutic potential. Additionally, its role as an intermediate in more complex synthetic pathways underscores its importance as a versatile chemical entity in industrial and academic research settings.

The pharmaceutical industry has long sought innovative compounds that can address unmet medical needs. 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid, with its unique structural features and functional groups, represents a promising candidate for such endeavors. Its potential applications span across various therapeutic areas, including oncology, immunology, and neurology, where targeted inhibition or modulation of specific biological processes is crucial.

In conclusion, 2-amino-3-(2-methoxy-4-methylphenyl)propanoic acid (CAS No. 1391006-50-0) is a multifaceted compound with significant implications for pharmaceutical research and chemical synthesis. Its structural complexity, coupled with its reactivity and potential biological interactions, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its importance in advancing drug discovery is likely to grow even further.